Armillaric acid
Armillaric acid
Brand Name:
Vulcanchem
CAS No.:
129251-06-5
VCID:
VC0156811
InChI:
InChI=1S/C23H28O7/c1-11-5-13(24)7-16(25)18(11)20(28)30-17-10-22(4)15-9-21(2,3)8-12(15)6-14(19(26)27)23(17,22)29/h5-7,12,15,17,24-25,29H,8-10H2,1-4H3,(H,26,27)/t12-,15+,17-,22-,23+/m1/s1
SMILES:
CC1=CC(=CC(=C1C(=O)OC2CC3(C2(C(=CC4C3CC(C4)(C)C)C(=O)O)O)C)O)O
Molecular Formula:
C23H28O7
Molecular Weight:
416.5 g/mol
Armillaric acid
CAS No.: 129251-06-5
Main Products
VCID: VC0156811
Molecular Formula: C23H28O7
Molecular Weight: 416.5 g/mol
| CAS No. | 129251-06-5 |
|---|---|
| Product Name | Armillaric acid |
| Molecular Formula | C23H28O7 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | (2R,2aS,4aS,7aS,7bR)-2-(2,4-dihydroxy-6-methylbenzoyl)oxy-2a-hydroxy-6,6,7b-trimethyl-1,2,4a,5,7,7a-hexahydrocyclobuta[e]indene-3-carboxylic acid |
| Standard InChI | InChI=1S/C23H28O7/c1-11-5-13(24)7-16(25)18(11)20(28)30-17-10-22(4)15-9-21(2,3)8-12(15)6-14(19(26)27)23(17,22)29/h5-7,12,15,17,24-25,29H,8-10H2,1-4H3,(H,26,27)/t12-,15+,17-,22-,23+/m1/s1 |
| Standard InChIKey | AOCKXACXCVTXBB-NJHYUGCKSA-N |
| Isomeric SMILES | CC1=CC(=CC(=C1C(=O)O[C@@H]2C[C@]3([C@@]2(C(=C[C@H]4[C@@H]3CC(C4)(C)C)C(=O)O)O)C)O)O |
| SMILES | CC1=CC(=CC(=C1C(=O)OC2CC3(C2(C(=CC4C3CC(C4)(C)C)C(=O)O)O)C)O)O |
| Canonical SMILES | CC1=CC(=CC(=C1C(=O)OC2CC3(C2(C(=CC4C3CC(C4)(C)C)C(=O)O)O)C)O)O |
| Synonyms | Armillaric acid |
| PubChem Compound | 125364 |
| Last Modified | Nov 11 2021 |
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